2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate

• CAS No.: 355433-32-8
• Molecular Formula: C31H30ClNO3
• Molecular Weight: 500.0 g/mol
• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 2-(4-heptylphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C31H30ClNO3/c1-2-3-4-5-6-9-22-12-14-23(15-13-22)29-20-27(26-10-7-8-11-28(26)33-29)31(35)36-21-30(34)24-16-18-25(32)19-17-24/h7-8,10-20H,2-6,9,21H2,1H3
• InChI Key: YORQNIOECHDDOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)C4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate (CAS: 355433-32-8) is a quinoline-based ester derivative characterized by a 4-chlorophenyl group at the 2-oxoethyl moiety and a 4-heptylphenyl substituent on the quinoline ring. Its molecular formula is C₃₃H₃₅ClNO₃, with a molecular weight of 537.09 g/mol .

Biological Activity

2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate is a synthetic compound belonging to the quinoline family, which is known for its diverse biological activities. This compound exhibits potential applications in medicinal chemistry, particularly due to its antimicrobial and anticancer properties. This article reviews its biological activity, synthesis, and structure-activity relationships (SAR) based on various research findings.

Chemical Structure and Properties

The molecular formula of 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate is C32H32ClNO3, with a molecular weight of approximately 514.07 g/mol. The compound features a quinoline backbone, which is essential for its biological activity.

Property	Value
Molecular Formula	C32H32ClNO3
Molecular Weight	514.07 g/mol
CAS Number	355433-21-5

Biological Activities

Research indicates that compounds containing quinoline structures exhibit a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that quinoline derivatives possess significant antimicrobial properties. For instance, compounds similar to 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate have demonstrated effectiveness against various fungi and bacteria .
• Anticancer Properties : The quinoline scaffold has been implicated in anticancer activity. Specific derivatives have been tested for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines .

Case Studies

• Fungicidal Activity : A study evaluated the fungicidal properties of related quinoline compounds against Sclerotinia sclerotiorum. The results indicated that certain derivatives exhibited inhibition rates superior to standard fungicides, with EC50 values significantly lower than those of control drugs .
• Cytotoxicity Assessment : Another study assessed the cytotoxic effects of quinoline derivatives on human cancer cell lines. The findings revealed that these compounds could effectively reduce cell viability, suggesting their potential as therapeutic agents in cancer treatment .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of quinoline derivatives is crucial for optimizing their biological activity. Modifications to the substituents on the quinoline ring can significantly influence their potency and selectivity.

• Electron-Withdrawing Groups : The presence of electron-withdrawing groups (e.g., chlorine) has been associated with enhanced inhibitory activity against targeted pathogens .
• Alkyl Substituents : Variations in alkyl chain length and branching can affect solubility and bioavailability, impacting the overall efficacy of the compound .

Synthesis

The synthesis of 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate typically involves multi-step organic reactions. Key steps may include:

• Formation of the Quinoline Backbone : Utilizing starting materials such as substituted anilines and appropriate reagents to construct the quinoline structure.
• Functionalization : Introducing the chlorophenyl and heptylphenyl groups through electrophilic aromatic substitution or similar reactions.
• Final Coupling : Combining the synthesized intermediates to yield the final product.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The heptyl chain in the target compound enhances lipophilicity compared to shorter alkyl (ethyl) or aryl (methoxyphenyl) substituents .
• Steric Bulk : The 4-heptylphenyl group introduces significant steric hindrance, which may reduce binding affinity in biological systems compared to smaller substituents like isopropyl .

Physicochemical Properties

Predicted collision cross-section (CCS) data for the target compound is unavailable, but analogues provide insights:

Compound (Adduct)	m/z	Predicted CCS (Ų)	Evidence ID
[M+H]+ (C₃₃H₃₅NO₃)	508.28462	232.5
[M+H]+ (C₂₅H₁₇Cl₂NO₄)	466.314	Not reported

Analysis :

• The target compound’s larger molecular weight and heptyl chain likely result in higher CCS values than smaller analogues, indicating slower diffusion in analytical techniques like ion mobility spectrometry .

Challenges :

• The heptyl chain’s length may require optimized reaction conditions to avoid steric hindrance during esterification .